Cas no 21797-56-8 (3,4,4-trimethylpent-2-enoic acid)

• Product Name: 3,4,4-trimethylpent-2-enoic acid
• CAS No: 21797-56-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD11172805
• CID: 3911000
• PubChem ID: 13929101
• Update Time: 2025-05-19

3,4,4-trimethylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3,4,4-trimethyl-, (E)-
• 3,4,4-trimethylpent-2-enoic acid
• CS-0457846
• EN300-93916
• MFCD11172805
• DB-362276
• (E)-3,4,4-Trimethylpent-2-enoic acid
• 99799-04-9
• AKOS009220966
• 983-858-7
• 3,4,4-trimethylpent-2-enoicacid
• (2E)-3,4,4-trimethylpent-2-enoic acid
• 21797-56-8
• EN300-299062
• SCHEMBL5507895
• BS-23890

• MDL： MFCD11172805
• Inchi： 1S/C8H14O2/c1-6(5-7(9)10)8(2,3)4/h5H,1-4H3,(H,9,10)/b6-5+
• InChI Key： NFLSFCFOAOZXFO-AATRIKPKSA-N
• SMILES： OC(/C=C(\C)/C(C)(C)C)=O

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3,4,4-trimethylpent-2-enoic acid

Introduction to 3,4,4-trimethylpent-2-enoic acid (CAS No. 21797-56-8)

3,4,4-trimethylpent-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 21797-56-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This branched-chain carboxylic acid features a conjugated system with a double bond, making it a versatile intermediate in synthetic chemistry and a subject of interest in biochemical pathways. Its unique structural properties have garnered attention for potential applications in drug development and material science.

The molecular formula of 3,4,4-trimethylpent-2-enoic acid is C₈H₁₄O₂, reflecting its composition of eight carbon atoms, fourteen hydrogen atoms, and two oxygen atoms. The presence of three methyl groups at the 3rd, 4th, and 4th positions relative to the double bond contributes to its stability and reactivity. This compound is particularly notable for its role as a precursor in the synthesis of more complex molecules, including certain pharmaceutical intermediates and specialty chemicals.

In recent years, 3,4,4-trimethylpent-2-enoic acid has been explored for its potential biological activities. Research has indicated that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The conjugated double bond system is hypothesized to enhance its bioavailability and interaction with biological targets. Additionally, studies suggest that derivatives of this compound could serve as scaffolds for designing novel therapeutic agents targeting neurological disorders.

The synthesis of 3,4,4-trimethylpent-2-enoic acid typically involves catalytic processes such as hydroformylation or oxidation of appropriate precursors. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial and research applications. Recent advancements in green chemistry have also focused on optimizing these processes to minimize environmental impact while maintaining high efficiency.

One of the most compelling aspects of 3,4,4-trimethylpent-2-enoic acid is its utility in polymer chemistry. Its structural features make it a valuable monomer or modifier for creating polymers with enhanced mechanical properties and thermal stability. Researchers are investigating its incorporation into biodegradable plastics and high-performance composites to address sustainability challenges in material science.

The pharmacological potential of 3,4,4-trimethylpent-2-enoic acid has been further explored through computational modeling and high-throughput screening. These approaches have identified promising lead compounds for drug discovery programs targeting metabolic diseases and cancer. The compound’s ability to interact with enzymes and receptors suggests it could be repurposed for existing therapeutic indications or developed into entirely new treatments.

Industrial applications of 3,4,4-trimethylpent-2-enoic acid are also expanding beyond traditional chemical manufacturing. Its role as an additive in agrochemicals has been investigated due to its potential to enhance plant growth regulators or act as a natural pesticide. Such applications align with global trends toward sustainable agriculture and reducing reliance on synthetic chemicals.

The future directions for research on 3,4,4-trimethylpent-2-enoic acid are multifaceted. Continued investigation into its biochemical pathways may uncover novel therapeutic targets or reveal mechanisms underlying certain diseases. Additionally, innovations in synthetic biology could enable more efficient production methods using engineered microorganisms or cell-free systems.

In conclusion,3,4,4-trimethylpent-2-enoic acid (CAS No. 21797-56-8) represents a compound of considerable scientific interest across multiple disciplines. Its unique structural attributes and functional versatility position it as a key player in both academic research and industrial development. As our understanding of its properties grows, this molecule is likely to play an increasingly important role in shaping advancements in pharmaceuticals, materials science, and sustainable technologies.